![molecular formula C44H44N2 B6593693 N,N'-Bis(4-butylphenyl)-N,N'-diphenylbenzidine CAS No. 719995-99-0](/img/structure/B6593693.png)
N,N'-Bis(4-butylphenyl)-N,N'-diphenylbenzidine
Overview
Description
N,N’-Bis(4-butylphenyl)-N,N’-diphenylbenzidine, also known as poly-TPD, is a conjugated polymer . It is known for its ability to form thin films of high quality with excellent hole transport, i.e., monopolar electrical conductivity . It has been used in various optoelectronic devices due to its high fluorescence quantum yield and electroluminescence efficiency .
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
- White Light Emission : Blends of different organic molecules, including N,N'-bis(4-butylphenyl)-N,N'-diphenylbenzidine, can produce white or near-white emission. This suggests potential in developing white-emitting OLEDs (Thompson et al., 2001).
- Charge Transporting Polymers : N,N'-Bis(4-alkylphenyl)-N,N'-diphenylbenzidine derivatives have been used in the synthesis of high-yield, high molecular weight polymers. These polymers exhibit similar oxidation potential to TPD itself, suggesting their use in OLEDs (Mori et al., 2002).
- Sensitization of Photoconductive Polyimides : Polyimides based on N,N'-bis-(4-aminophenyl)-N,N'-diphenylbenzidine demonstrate photovoltaic properties. Sensitization of these materials with small molecules like Rhodamine 6G and [6,6]-phenyl-C61-butyric-acid-methyl-ester (PCBM) is effective for photovoltaic applications (Mühlbacher et al., 2001).
Electroluminescent Materials
- Hole-Transporting Glass-Forming Materials : Derivatives of N,N'-bis(2,2-diphenylvinyl)-N,N'-diphenylbenzidine with reactive functional groups show promise as hole-transporting glass-forming materials, beneficial for electroluminescent devices (Paspirgelyte et al., 2009).
Mechanism of Action
Target of Action
N,N’-Bis(4-butylphenyl)-N,N’-diphenylbenzidine, also known as poly-TPD, is primarily used in the field of photovoltaics, particularly in perovskite solar cells . Its primary target is the hole transport layer (HTL) of these cells .
Mode of Action
Poly-TPD interacts with its target by forming thin films of high quality with excellent hole transport . This is due to its highest occupied molecular orbital (HOMO) energy level providing the hole transport matches well with HOMO levels of hole transport polymers and organic photoconductors .
Biochemical Pathways
In the context of photovoltaics, the biochemical pathways are replaced by electronic pathways. Poly-TPD affects the charge carrier mobility in the HTL of perovskite solar cells . In composites with PCBM and copper (II) pyropheophorbide derivative (Cu-PP), the electron and hole mobilities are balanced, enhancing the photoconductivity due to the sensitization by Cu-PP in blue and red spectral ranges .
Pharmacokinetics
While pharmacokinetics typically refers to the ADME (Absorption, Distribution, Metabolism, Excretion) properties of a drug, in the case of poly-TPD, it’s more relevant to discuss its electronic properties. The hole mobility in thin polymer layers of poly-TPD was reported in the order of (1 ÷ 2) × 10 −3 cm 2 V −1 s −1 .
Result of Action
The introduction of poly-TPD at the perovskite and hole transporting layer interface leads to a significant suppression of interfacial recombination and enhancement of the cell power conversion efficiency . This results in perovskite solar cells with stabilized efficiency exceeding 21% with negligible hysteresis .
Action Environment
Environmental factors such as humidity, heat, and light can influence the action, efficacy, and stability of poly-TPD . For instance, ultra-hydrophobic poly-TPD passivant considerably alleviates moisture penetration, showing ≈91% retention of initial efficiencies after 300 h storage at high relative humidity of 80% .
Future Directions
N,N’-Bis(4-butylphenyl)-N,N’-diphenylbenzidine (poly-TPD) has shown promise in the field of optoelectronics, particularly in the development of photodetectors . The successful energy transfer demonstrated in studies paves the way for exciting future directions in the field of poly-TPD hybrid materials for advanced optoelectronic applications .
properties
IUPAC Name |
4-butyl-N-[4-[4-(N-(4-butylphenyl)anilino)phenyl]phenyl]-N-phenylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H44N2/c1-3-5-13-35-19-27-41(28-20-35)45(39-15-9-7-10-16-39)43-31-23-37(24-32-43)38-25-33-44(34-26-38)46(40-17-11-8-12-18-40)42-29-21-36(22-30-42)14-6-4-2/h7-12,15-34H,3-6,13-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYPAGHMQEIUKAO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)C4=CC=C(C=C4)N(C5=CC=CC=C5)C6=CC=C(C=C6)CCCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H44N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
600.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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